Cas no 1036565-16-8 (5-bromo-N-(1-phenylethyl)pyridin-2-amine)

• Product Name: 5-bromo-N-(1-phenylethyl)pyridin-2-amine
• CAS No: 1036565-16-8
• MF: C₁₃H₁₃BrN₂
• MW: 277.159722089767
• MDL: MFCD11119216
• CID: 5240616
• PubChem ID: 43100702
• Update Time: 2026-03-08

5-bromo-N-(1-phenylethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(1-phenylethyl)pyridin-2-amine
• 2-Pyridinamine, 5-bromo-N-(1-phenylethyl)-

• MDL： MFCD11119216
• Inchi： 1S/C13H13BrN2/c1-10(11-5-3-2-4-6-11)16-13-8-7-12(14)9-15-13/h2-10H,1H3,(H,15,16)
• InChI Key： RXWGKSYYHCZAJQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NC(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 3.8
• Topological Polar Surface Area: 24.9

Additional information on 5-bromo-N-(1-phenylethyl)pyridin-2-amine

Recent Advances in the Study of 5-bromo-N-(1-phenylethyl)pyridin-2-amine (CAS: 1036565-16-8) in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-N-(1-phenylethyl)pyridin-2-amine (CAS: 1036565-16-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine core and bromo-substituted phenyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of kinase inhibition and cancer therapy.

One of the key findings in recent literature is the role of 5-bromo-N-(1-phenylethyl)pyridin-2-amine as a selective inhibitor of certain protein kinases. Kinases are critical targets in cancer treatment, and the ability of this compound to modulate their activity has been demonstrated in vitro and in vivo. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms of this molecule with its target kinases, providing valuable insights for further drug development.

In addition to its kinase inhibitory properties, 5-bromo-N-(1-phenylethyl)pyridin-2-amine has been investigated for its potential in neurodegenerative diseases. Preliminary studies suggest that this compound may interact with specific neuronal receptors, offering a novel approach to treating conditions such as Alzheimer's and Parkinson's disease. However, further validation in animal models is required to confirm these findings.

The synthesis of 5-bromo-N-(1-phenylethyl)pyridin-2-amine has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. These advancements are crucial for scaling up production and facilitating future clinical trials.

Despite these promising developments, challenges remain in the clinical translation of 5-bromo-N-(1-phenylethyl)pyridin-2-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound closer to therapeutic application.

In conclusion, 5-bromo-N-(1-phenylethyl)pyridin-2-amine (CAS: 1036565-16-8) represents a versatile and promising scaffold in drug discovery. Its dual potential in oncology and neurology, coupled with recent advancements in synthesis and structural understanding, positions it as a valuable candidate for further investigation. Future research should focus on optimizing its pharmacological properties and exploring its efficacy in diverse disease models.